rac-(1R,2R)-2-fluorocyclohexan-1-ol
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2R)-2-fluorocyclohexan-1-ol can be achieved through a multi-step process involving the conversion of a starting material to an intermediate, which is then further transformed to the final product.", "Starting Materials": [ "Cyclohexene", "Hydrogen fluoride", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclohexene is reacted with hydrogen fluoride to form 1-fluorocyclohexene.", "Step 2: 1-fluorocyclohexene is reduced with sodium borohydride in methanol to form cis-1-fluorocyclohexanol.", "Step 3: The cis-1-fluorocyclohexanol is treated with sodium hydroxide to form the corresponding sodium salt.", "Step 4: The sodium salt is acidified with hydrochloric acid to form the free alcohol.", "Step 5: The free alcohol is treated with hydrogen fluoride to form rac-(1R,2R)-2-fluorocyclohexan-1-ol.", "Step 6: The product is purified by distillation and drying over sodium sulfate." ] } | |
CAS RN |
14365-32-3 |
Product Name |
rac-(1R,2R)-2-fluorocyclohexan-1-ol |
Molecular Formula |
C6H11FO |
Molecular Weight |
118.1 |
Purity |
95 |
Origin of Product |
United States |
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